RETF-4NA RETF-4NA Chymase substrate peptide that is cleaved more avidly by α2-macroglobulin-bound chymase than the free, unbound form. Displays selectivity over cathepsin G and chymotrypsin.
Brand Name: Vulcanchem
CAS No.: 1160928-63-1
VCID: VC0013298
InChI: InChI=1S/C32H43N9O10/c1-18(42)27(40-29(47)24(14-15-26(44)45)38-28(46)23(36-19(2)43)9-6-16-35-32(33)34)31(49)39-25(17-20-7-4-3-5-8-20)30(48)37-21-10-12-22(13-11-21)41(50)51/h3-5,7-8,10-13,18,23-25,27,42H,6,9,14-17H2,1-2H3,(H,36,43)(H,37,48)(H,38,46)(H,39,49)(H,40,47)(H,44,45)(H4,33,34,35)
SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C(CCC(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C)O
Molecular Formula: C32H43N9O10
Molecular Weight: 713.749

RETF-4NA

CAS No.: 1160928-63-1

Peptides

VCID: VC0013298

Molecular Formula: C32H43N9O10

Molecular Weight: 713.749

RETF-4NA - 1160928-63-1

CAS No. 1160928-63-1
Product Name RETF-4NA
Molecular Formula C32H43N9O10
Molecular Weight 713.749
IUPAC Name 4-[[2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-5-[[3-hydroxy-1-[[1-(4-nitroanilino)-1-oxo-3-phenylpropan-2-yl]amino]-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C32H43N9O10/c1-18(42)27(40-29(47)24(14-15-26(44)45)38-28(46)23(36-19(2)43)9-6-16-35-32(33)34)31(49)39-25(17-20-7-4-3-5-8-20)30(48)37-21-10-12-22(13-11-21)41(50)51/h3-5,7-8,10-13,18,23-25,27,42H,6,9,14-17H2,1-2H3,(H,36,43)(H,37,48)(H,38,46)(H,39,49)(H,40,47)(H,44,45)(H4,33,34,35)
Standard InChIKey MGCWUIJMQAZRNY-SJYYQWPBSA-N
SMILES CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)C(CCC(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C)O
Description Chymase substrate peptide that is cleaved more avidly by α2-macroglobulin-bound chymase than the free, unbound form. Displays selectivity over cathepsin G and chymotrypsin.
PubChem Compound 137699293
Last Modified Nov 11 2021
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